1H-pyrrolo[3,2-b]pyridine-5-carboxylic acid

Specification

• CAS No.: 872355-64-1
• Molecular Formula: C8H6N2O2
• Molecular Weight: 162.15 g/mol
• IUPAC Name: 1H-pyrrolo[3,2-b]pyridine-5-carboxylic acid
• Standard InChI: InChI=1S/C8H6N2O2/c11-8(12)7-2-1-5-6(10-7)3-4-9-5/h1-4,9H,(H,11,12)
• Standard InChI Key: QWJIWJWEGVAMEB-UHFFFAOYSA-N
• SMILES: C1=CC(=NC2=C1NC=C2)C(=O)O
• Canonical SMILES: C1=CC(=NC2=C1NC=C2)C(=O)O

Introduction

Chemical Identity and Structural Characteristics

1H-Pyrrolo[3,2-b]pyridine-5-carboxylic acid is a nitrogen-containing heterocyclic compound with the molecular formula C8H6N2O2 and a molecular weight of 162.15 g/mol. The compound features a bicyclic structure comprising fused pyrrole and pyridine rings, with a carboxylic acid functional group at the 5-position.

Nomenclature and Identifiers

The compound is identified by various systematic names and numerical identifiers across chemical databases and regulatory systems. These identifiers play a crucial role in the unambiguous identification of the compound in scientific literature and commercial applications.

Table 1: Chemical Identifiers of 1H-Pyrrolo[3,2-b]pyridine-5-carboxylic Acid

Identifier Type	Value
CAS Registry Number	872355-64-1
European Community (EC) Number	812-073-3
DSSTox Substance ID	DTXSID40649816
MDL Number	MFCD09965906
Wikidata	Q82562695

Physical and Chemical Properties

Understanding the physical and chemical properties of 1H-Pyrrolo[3,2-b]pyridine-5-carboxylic acid is essential for predicting its behavior in different environments and its potential applications in chemical synthesis and pharmaceutical development.

Basic Physical Properties

1H-Pyrrolo[3,2-b]pyridine-5-carboxylic acid appears as a solid at room temperature. The compound contains multiple functional groups that contribute to its chemical reactivity and physical properties. The carboxylic acid group imparts acidic properties, while the nitrogen atoms in the heterocyclic structure contribute to its basic properties and potential for hydrogen bonding.

Structural Features

The compound's structure consists of a fused ring system where a pyrrole ring (five-membered) is connected to a pyridine ring (six-membered) with nitrogen atoms at specific positions. This arrangement results in a planar, aromatic system with electron delocalization across both rings. The carboxylic acid group at the 5-position extends from the pyridine ring and can participate in hydrogen bonding and acid-base reactions.

Synthesis and Preparation

The synthesis of 1H-Pyrrolo[3,2-b]pyridine-5-carboxylic acid typically involves multiple steps and can be approached through different routes. One relevant synthetic pathway involves the preparation of its methyl ester derivative, which can be subsequently hydrolyzed to obtain the carboxylic acid.

Hazard Statement	Description	Classification
H302	Harmful if swallowed	Acute toxicity, oral (Category 4)
H315	Causes skin irritation	Skin corrosion/irritation (Category 2)
H319	Causes serious eye irritation	Serious eye damage/eye irritation (Category 2A)
H335	May cause respiratory irritation	Specific target organ toxicity, single exposure (Category 3)

Precautionary Measures

To mitigate the hazards associated with 1H-Pyrrolo[3,2-b]pyridine-5-carboxylic acid, several precautionary statements are recommended, including:

• P261: Avoid breathing dust/fume/gas/mist/vapors/spray

• P264: Wash hands thoroughly after handling

• P280: Wear protective gloves/protective clothing/eye protection/face protection

• P301+P317: IF SWALLOWED: Get medical help

• P302+P352: IF ON SKIN: Wash with plenty of water

• P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing

• P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing

The compound is classified as an irritant (Xi) according to risk and safety statements, reinforcing the need for proper handling procedures and protective equipment when working with this substance.

Related Compounds

Understanding the structural relationships between 1H-Pyrrolo[3,2-b]pyridine-5-carboxylic acid and similar compounds provides valuable context for its chemical properties and potential applications.

Methyl Ester Derivative

Methyl 1H-pyrrolo[3,2-b]pyridine-5-carboxylate (CAS: 872355-63-0) is the methyl ester derivative of 1H-Pyrrolo[3,2-b]pyridine-5-carboxylic acid. This compound has the molecular formula C9H8N2O2 and a molecular weight of 176.17 g/mol. The ester represents an important intermediate in the synthesis of the carboxylic acid and may also possess distinct biological activities.

Halogenated Derivatives

5-chloro-1H-pyrrolo[3,2-b]pyridine-2-carboxylic acid (CAS: 800401-63-2) is a related compound with a chlorine substituent at the 5-position and the carboxylic acid group repositioned to the 2-position of the pyrrole ring. This compound has the molecular formula C8H5ClN2O2 and a molecular weight of 196.59 g/mol.